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Compound Focus: Swietenidin B

CAS No.: 2721-56-4

Cat. No.: S603432

Standard Stability Storage Conditions

For any new chemical entity like Swietenin B, stability is typically evaluated under long-term, intermediate,
and accelerated storage conditions as per ICH (International Council for Harmonisation) guidelines [1] [2].

The table below summarizes these standard conditions.

Study T Standard Typical Minimum Pri o
u e rimary Purpose
ot Conditions Duration y :

Long-term 25°C £ 2°C / 60% 12 months (to cover Establish recommended storage
RH + 5% RH proposed shelf life) conditions and shelf life [2].

Intermediate 30°C + 2°C / 65% 6 months Bridge data when accelerated results
RH + 5% RH show significant change [1] [2].

Accelerated 40°C £2°C/75% 6 months Evaluate short-term stability and identify
RH = 5% RH potential degradation products [1] [2].

Special Considerations:

e Cold Storage: If Swietenin B is thermolabile, testing at 5°C * 3°C or -20°C * 5°C may be required [2].
¢ Light Sensitivity: Perform photostability testing (e.g., ICH Q1B) to determine if light-protected
packaging is needed [2].
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Experimental Workflow for Stability Study

The following diagram outlines the key stages in designing and conducting a stability study for a compound

like Swietenin B.
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Key Experimental Details:

o Step 1: Define Protocol

o Objective: To determine the recommended storage conditions and shelf life for Swietenin B.
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o Design: Place samples in the standard long-term, accelerated, and intermediate (if needed)
stability chambers [1] [2].

o Time Points: For a 12-month study, typical points are 0, 1, 2, 3, 6, 9, and 12 months.
Accelerated studies often use 0, 1, 2, 3, and 6 months [1].

o Step 2: Select and Package Batch

o Use a minimum of three primary batches of the drug substance or product that is representative
of the manufacturing process [3].
o Package the product in the container closure system proposed for marketing.

e Step 3 & 4: Storage and Withdrawal

o Use stability chambers that provide precise control and monitoring of temperature and relative
humidity.
o Withdraw samples at predetermined intervals for analysis.

e Step 5: Analytical Testing and Analysis

o Testing Attributes: Assay (potency), degradation products (impurities), physical properties
(e.g., color, state), and microbiological attributes [1].

o Methodology: Use a validated Stability-Indicating Method (SIM), such as High-Performance
Liquid Chromatography (HPLC). The method must separate the Active Pharmaceutical
Ingredient (API) from its degradation products [1].

o Data Analysis: Plot degradation profiles and use statistical analysis (e.g., ANCOVA) to test for
batch similarity and estimate shelf life [3].

Frequently Asked Questions

e What if my accelerated stability data shows significant degradation?

o This indicates the product may have a limited shelf life at room temperature. You should rely on
the long-term and intermediate data to set the shelf life. If a significant change occurs within the

first 3-6 months at accelerated conditions, it can be a predictor of instability, and you may need
to recommend refrigerated storage [2].

e How many batches are needed for a stability study, and can their data be combined?

o A minimum of three batches is standard. Data from these batches can be pooled for shelf-life
estimation if statistical analysis (ANCOVA) shows no significant difference in their degradation
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slopes and intercepts, using a significance level of 0.25 as per ICH Q1E [3].
e What is a forced degradation study, and how is it different?

o Forced degradation (or stress testing) involves exposing the drug substance to harsh conditions
(e.g., acid, base, oxidation, heat, light) to identify likely degradation products and validate that
your analytical method is "stability-indicating." It is a development tool, not part of the formal
shelf-life study [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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